Cas no 645-45-4 (3-phenylpropanoyl chloride)

• Product Name: 3-phenylpropanoyl chloride
• CAS No: 645-45-4
• Molecular Formula: C₉H₉ClO
• Molecular Weight: 168.6202
• MDL: MFCD00000748
• CID: 39407
• PubChem ID: 64801

3-phenylpropanoyl chloride Properties

Names and Identifiers

• 3-Phenylpropanoyl chloride
• 3-Phenylpropionyl chloride
• 2-Diacetylamino-3,5-Dibromobenzyl Bromide
• 2-Ethoxybenzyl Chloride
• 3-Chloropropiophenone
• benzenepropanoyl chloride
• N-Acetyl-phe-lys
• 3-PHENYLPROPIONIC ACID CHLORIDE
• Hydrocinnamoyl chloride
• Hydrocinnamoylchloride
• Dihydrocinnamoyl chloride
• Propionyl chloride, 3-phenyl-
• beta-Phenylpropionyl chloride
• beta-Phenylpropanoyl chloride
• 3-phenyl-propionyl chloride
• Hydrocinnamoyl chloride, 98%
• .beta.-Phenylpropanoyl chloride
• .beta.-Phenylpropionyl chloride
• MFEILWXBDBCWKF-UHFFFAOYSA-N
• 3-phen
• CCRIS 8627
• NSC 2854
• NSC2854
• NS00021310
• phenyl propionyl chloride
• beta-phenyl-propionyl chloride
• phenylpropionylchloride
• BRN 0742586
• phenylpropionyl chloride
• 3-phenyl propionyl chloride
• F2190-0118
• EINECS 211-443-6
• 3-Phenyl propanoyl chlovide
• 3-phenyl-propionic acid chloride
• EN300-266357
• beta-(phenyl)propionyl chloride
• AKOS009156897
• BP-10954
• A904959
• MFEILWXBDBCWKF-UHFFFAOYSA-
• 3-phenyl-propanoyl chloride
• H0696
• 645-45-4
• phenylpropanoyl chloride
• NSC-2854
• STR02170
• CS-0009936
• W-104828
• 3-phenyl propanoyl chloride
• 4-09-00-01762 (Beilstein Handbook Reference)
• SCHEMBL5864
• DTXSID4060947
• FT-0616349
• 3-Phenylpropionyl chloride, tech grade
• InChI=1/C9H9ClO/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• MFCD00000748
• 69V26X8SZE
• AI3-18968
• DB-014323
• DTXCID8044331
• 3-Phenylpropionyl chloride; Benzenepropanoyl chloride
• 3-phenylpropionylchloride

• MDL： MFCD00000748
• InChIKey： MFEILWXBDBCWKF-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClO/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• SMILES： ClC(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 0742586

Computed Properties

• Exact Mass: 168.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.034
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.38460
• PSA: 17.07000
• Refractive Index: n20/D 1.5265(lit.)
• Water Partition Coefficient: Soluble in water (reacts), and ether.
• Boiling Point: 225°C(lit.)
• Melting Point: −7-−5 °C (lit.)
• Flash Point: 108 ºC
• Color/Form: Corrosive colorless liquid.
• Solubility: Not determined.
• Sensitiveness: Moisture Sensitive
• Density: 1.135 g/mL at 25 °C(lit.)

3-phenylpropanoyl chloride Security Information

• Symbol:
• RTECS：MW5652395
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S8-S30-S23
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20; R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Inert atmosphere,2-8°C(BD22000)
• PackingGroup：III
• Risk Phrases： 20-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21

3-phenylpropanoyl chloride Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides